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Compound of Interest

Compound Name: N-(2-aminoethyl)benzamide

Cat. No.: B168569

Disclaimer: A specific Safety Data Sheet (SDS) for N-(2-aminoethyl)benzamide is not readily
available. The following guidance is based on the hazard profiles of structurally similar
compounds, including N-(2-aminoethyl)-2-hydroxybenzamide, 2-Aminobenzamide, and other
aromatic amides. It is imperative to conduct a thorough risk assessment and consult the SDS
provided by the supplier before handling this chemical.

Hazard Assessment and Personal Protective
Equipment (PPE)

N-(2-aminoethyl)benzamide and its analogs are considered potentially hazardous. Hazards
may include skin and eye irritation, and potential harm if swallowed or inhaled.[1] Therefore,
strict adherence to PPE protocols is mandatory to ensure personnel safety.

Recommended Personal Protective Equipment (PPE)
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PPE Component Specification Rationale

) Chemical-resistant gloves To prevent skin contact and
Hand Protection o o
(e.g., nitrile rubber). irritation.[2]

Safety glasses with side-

shields or chemical splash To protect against eye irritation
Eye and Face Protection goggles. A face shield may be from dust particles or splashes.
necessary if there is a splash [1]

hazard.[2][3]

) ] To prevent contamination of
Skin and Body Protection Laboratory coat. ]
personal clothing.[1]

Use in a well-ventilated area,

preferably within a chemical o )
) To avoid inhalation and
) ) fume hood. If dust is ] ] S
Respiratory Protection potential respiratory irritation.
generated, a NIOSH-approved 1]

respirator for dusts may be

necessary.[1][4]

Operational Plan: Step-by-Step Handling
Procedures

A systematic workflow is crucial to minimize exposure and maintain a safe laboratory
environment.

e Preparation and Engineering Controls:
o Conduct a thorough risk assessment for the planned experiment.[3]

o Ensure work is performed in a well-ventilated area, preferably a certified chemical fume
hood.[1][4]

o Verify that a calibrated weighing balance is located in an area with adequate ventilation.[1]

o Ensure easy access to an eyewash station and safety shower.[4]
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e Handling:

o

Wear all required PPE as specified in the table above.

[¢]

Avoid direct contact with the chemical.[5]

[¢]

Handle the substance carefully to avoid dust formation.[5]

[e]

Keep the container tightly closed when not in use.[2]
e Post-Handling:
o Thoroughly clean the work area and any equipment used.[3]
o Decontaminate or dispose of PPE according to institutional guidelines.
o Wash hands and any exposed skin thoroughly with soap and water after handling.[6]

Emergency First Aid Procedures

Immediate action is critical in the event of exposure.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[2]

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothes

and shoes.[2]

Move the affected person to fresh air. If
Inhalation breathing is difficult, provide oxygen. Seek

medical attention.[2]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[2]
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Disposal Plan

Proper disposal of N-(2-aminoethyl)benzamide and associated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Compound: Dispose of the chemical waste in a designated, labeled hazardous waste
container.[1]

o Contaminated Materials: Any materials that have come into contact with the compound, such
as gloves, weighing paper, and pipette tips, should be disposed of as hazardous waste.[1]

o Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate
should be collected and disposed of as hazardous waste. Once cleaned, the container can
be disposed of according to local regulations.[1][5]

» Final Disposal: Arrange for disposal through your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal contractor. Follow all local,
state, and federal regulations.[3]
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Caption: Workflow for the safe handling of N-(2-aminoethyl)benzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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